![molecular formula C17H16BrNO3 B11366402 5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B11366402.png)
5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one
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Overview
Description
5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one is a synthetic organic compound that belongs to the indole family. This compound is characterized by the presence of a bromine atom at the 5th position of the indole ring and a 2,4-dimethoxybenzyl group attached to the 3rd position. The indole core is a common structural motif in many natural products and pharmaceuticals, making this compound of significant interest in various fields of research.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one typically involves a multi-step process. One common method includes the bromination of an indole precursor followed by the introduction of the 2,4-dimethoxybenzyl group. The reaction conditions often involve the use of brominating agents such as N-bromosuccinimide (NBS) and a suitable solvent like dichloromethane. The subsequent steps may include protection and deprotection of functional groups to achieve the desired product.
Industrial Production Methods
While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring the process is cost-effective and environmentally friendly.
Chemical Reactions Analysis
Types of Reactions
5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.
Reduction: Reduction reactions can be used to remove or alter specific functional groups.
Substitution: The bromine atom at the 5th position can be substituted with other groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions may involve reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce various functional groups at the bromine position.
Scientific Research Applications
5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound can be used in studies related to enzyme inhibition and receptor binding due to its structural similarity to biologically active indole derivatives.
Medicine: Research into potential therapeutic applications, such as anticancer or antimicrobial properties, is ongoing.
Industry: It may be used in the development of new materials or as an intermediate in the production of pharmaceuticals.
Mechanism of Action
The mechanism of action of 5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one involves its interaction with specific molecular targets. The bromine atom and the 2,4-dimethoxybenzyl group can influence the compound’s binding affinity and selectivity towards enzymes or receptors. The exact pathways and targets depend on the specific biological context and the nature of the interactions.
Comparison with Similar Compounds
Similar Compounds
5-bromo-3-(2,4-dimethoxyphenyl)-1,3-dihydro-2H-indol-2-one: Similar structure but with a phenyl group instead of a benzyl group.
5-chloro-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one: Similar structure but with a chlorine atom instead of bromine.
3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one: Lacks the bromine atom at the 5th position.
Uniqueness
The presence of the bromine atom at the 5th position and the 2,4-dimethoxybenzyl group makes 5-bromo-3-(2,4-dimethoxybenzyl)-1,3-dihydro-2H-indol-2-one unique. These structural features can significantly influence its chemical reactivity and biological activity, distinguishing it from other similar compounds.
Properties
Molecular Formula |
C17H16BrNO3 |
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Molecular Weight |
362.2 g/mol |
IUPAC Name |
5-bromo-3-[(2,4-dimethoxyphenyl)methyl]-1,3-dihydroindol-2-one |
InChI |
InChI=1S/C17H16BrNO3/c1-21-12-5-3-10(16(9-12)22-2)7-14-13-8-11(18)4-6-15(13)19-17(14)20/h3-6,8-9,14H,7H2,1-2H3,(H,19,20) |
InChI Key |
JSQKWKBQFOOFPZ-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC(=C(C=C1)CC2C3=C(C=CC(=C3)Br)NC2=O)OC |
Origin of Product |
United States |
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